Cas no 16790-92-4 (Crassanine)

• Product Name: Crassanine
• CAS No: 16790-92-4
• Molecular Formula: C₂₃H₃₀N₂O₅
• Molecular Weight: 414.4947
• CID: 1080752
• PubChem ID: 634426

Crassanine Properties

Names and Identifiers

• Crassanine
• 8'-Ethyl-1,2,2',3',6',7',8',8'a-octahydro-5,6-dimethoxy-2-oxospiro[3H-indole-3,4'-[4H-1,6]methanoquinoline]-4'a(5'H)-carboxylic acid methyl ester
• [ "" ]
• (2ξ,4ξ,5ξ,6ξ,18ξ)-Conopharyngine oxindole
• Conopharyngine oxindole, (all-.xi.)-
• 9164AF
• Spiro[3H-indole-3,4'-[4H-1,6]methanoquinoline], conopharyngine oxindole deriv.
• Spiro[3H-indole-3,4'-[4H-1,6]methanoquinoline]-4'a(5'H)-carboxylic acid, 8'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-5,6-dimethoxy-2-oxo-, methyl ester
• (all-xi)-Conopharyngine oxindole,
• AKOS040761539
• methyl 9'-ethyl-5,6-dimethoxy-2-oxospiro[1H-indole-3,6'-3-azatricyclo[5.3.1.03,8]undecane]-7'-carboxylate
• (2xi,4xi,5xi,6xi,18xi)-Conopharyngine oxindole
• 16790-92-4
• Methyl 8'-ethyl-5,6-dimethoxy-2-oxo-2',3',6',7',8',8a'-hexahydrospiro[indoline-3,4'-[1,6]methanoquinoline]-4a'(5'H)-carboxylate
• WSANFVMOMGTHSN-UHFFFAOYSA-N

• InChIKey： WSANFVMOMGTHSN-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H30N2O5/c1-5-14-8-13-11-23(21(27)30-4)19(14)25(12-13)7-6-22(23)15-9-17(28-2)18(29-3)10-16(15)24-20(22)26/h9-10,13-14,19H,5-8,11-12H2,1-4H3,(H,24,26)
• SMILES： O(C([H])([H])[H])C(C12C([H])([H])C3([H])C([H])([H])N(C([H])([H])C([H])([H])C41C(N([H])C1=C([H])C(=C(C([H])=C41)OC([H])([H])[H])OC([H])([H])[H])=O)C2([H])C([H])(C([H])([H])C([H])([H])[H])C3([H])[H])=O

Computed Properties

• Exact Mass: 414.21547206g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 414.21547206g/mol
• Heavy Atom Count: 30
• Complexity: 730
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.446
• Topological Polar Surface Area: 77.1

Experimental Properties

• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines Quinolizidines